(3-Phenylpropyl)aminoguanidine

• CAS: 36298-19-8
• Synonyms: 3-phenylpropanolaminoguanidine hydrochloride; SaH 43 522; SaH 43-522; SaH 43-522 monohydrochloride; SaH 43-522 mononitrate; SaH-43 522
• Molecular Formula: C10H16N4
• Molecular Weight: 192.26 g/mol
• SMILES: C1=CC=C(C=C1)CCCNN=C(N)N
• InChI: InChI=1S/C10H16N4/c11-10(12)14-13-8-4-7-9-5-2-1-3-6-9/h1-3,5-6,13H,4,7-8H2,(H4,11,12,14)
• InChIKey: QUWILARGNKEHLL-UHFFFAOYSA-N

(3-Phenylpropyl)aminoguanidine, commonly referenced by its code name SaH 43-522, is a substituted aminoguanidine derivative with the molecular formula C10H16N4 and a molecular weight of 192.26 g/mol. This compound was developed as a pharmacological tool for metabolic research, specifically functioning as a potent and selective inhibitor of intestinal glucose and carbohydrate active transport.

(3-Phenylpropyl)aminoguanidine (CAS 36298-19-8): A Selective Carbohydrate Absorption Inhibitor for Metabolic Research

(3-Phenylpropyl)aminoguanidine, commonly referenced by its code name SaH 43-522, is a substituted aminoguanidine derivative with the molecular formula C10H16N4 and a molecular weight of 192.26 g/mol . This compound was developed as a pharmacological tool for metabolic research, specifically functioning as a potent and selective inhibitor of intestinal glucose and carbohydrate active transport [1]. Patent literature from the 1970s and subsequent primary research established its utility as an anti-obesity and anti-diabetic agent, distinguishing it from the parent compound aminoguanidine and other biguanides [2].

Selective intestinal carbohydrate transport inhibitor for metabolic studies

Does not inhibit hepatic gluconeogenesis in vivo — clean intestinal phenotype

Confirmed multi-species activity (rat, hamster, guinea-pig, dog, monkey)

• [1] Ho RS, Kelly LA, Gogerty JH, Trapold JH, Timms AR. Inhibition of glucose absorption by 3-phenylpropylaminoguanidine-HCl (SaH 43-522) in laboratory animals. Arch Int Pharmacodyn Ther. 1977 Oct;229(2):337-50. PMID: 596983. View Source
• [2] Manning RE. Substituted amino guanidine as anti-diabetic agents. US Patent 3,714,363. 1973. View Source

Generic Substitution Risks for (3-Phenylpropyl)aminoguanidine: Mechanistic and Selectivity Gaps in Metabolic Research

Generic substitution of (3-Phenylpropyl)aminoguanidine with unsubstituted aminoguanidine or other biguanides like phenformin (DBI) is not scientifically valid due to profound mechanistic divergence. While aminoguanidine primarily acts as an inhibitor of advanced glycation end-products (AGEs) [1] and phenformin inhibits glucose absorption but also suppresses hepatic gluconeogenesis, (3-Phenylpropyl)aminoguanidine uniquely provides targeted inhibition of intestinal carbohydrate transport without affecting amino acid or fatty acid absorption and without inhibiting hepatic gluconeogenesis in vivo [2]. The 3-phenylpropyl substitution on the aminoguanidine scaffold confers this specific pharmacokinetic and selectivity profile, which is absent in closely related analogs. Substituting with a generic alternative would therefore compromise both target specificity and the interpretation of metabolic pathway studies.

Aminoguanidine

Primarily an advanced glycation end-product (AGE) inhibitor; carbohydrate transport inhibition is not a recognized mechanism. Selectivity profile may not transfer.

Phenformin (DBI)

Inhibits hepatic gluconeogenesis in vivo and lacks substrate selectivity (affects amino acid/fatty acid absorption). Intestinal glucose transport inhibition pathway may shift.

• [1] Brownlee M, Vlassara H, Kooney A, Ulrich P, Cerami A. Aminoguanidine prevents diabetes-induced arterial wall protein cross-linking. Science. 1986 Jun 27;232(4758):1629-32. doi: 10.1126/science.3487117. View Source
• [2] Ho RS, Kelly LA. Effects of two glucose absorption inhibitors: phenformin and 43-522 on hepatic gluconeogenesis. J Pharm Pharmacol. 1980 Aug;32(8):554-7. doi: 10.1111/j.2042-7158.1980.tb12995.x. PMID: 6106692. View Source

Quantitative Evidence Guide: (3-Phenylpropyl)aminoguanidine Compared to Phenformin and Aminoguanidine

Superior Potency Over Phenformin in Inhibiting Intestinal Glucose Active Transport

In a direct head-to-head study, (3-Phenylpropyl)aminoguanidine (SaH 43-522) was found to be 2 to 3 times more potent than phenformin (DBI) in inhibiting glucose active transport across the gastrointestinal tract of rats [1]. This quantitative difference was observed under in vivo conditions following oral administration, establishing a clear potency advantage for the target compound in a therapeutically relevant setting.

Potency vs Phenformin

Head-to-head

2 to 3 times more potent in inhibiting intestinal glucose active transport (in vivo rat model)

Supports intestinal glucose transport inhibition assay context

Everted intestinal sac technique; oral administration

Evidence Dimension	Inhibitory potency on intestinal glucose active transport
Target Compound Data	Potency benchmarked as the reference inhibitor
Comparator Or Baseline	Phenformin (DBI)
Quantified Difference	2 to 3 times more potent
Conditions	In vivo assay in rats, measured after oral administration of both compounds, using the everted intestinal sac technique to measure glucose transport.

Why This Matters

For researchers designing in vivo metabolic studies, the 2-3x higher potency means lower doses can achieve effective glucose transport inhibition, potentially reducing off-target effects associated with higher biguanide concentrations.

• [1] Ho RS, Kelly LA, Gogerty JH, Trapold JH, Timms AR. Inhibition of glucose absorption by 3-phenylpropylaminoguanidine-HCl (SaH 43-522) in laboratory animals. Arch Int Pharmacodyn Ther. 1977 Oct;229(2):337-50. PMID: 596983. View Source

Mechanistic Advantage: Absence of In Vivo Hepatic Gluconeogenesis Inhibition Compared to Phenformin

While both compounds inhibit glucose absorption, they differ fundamentally in their effects on hepatic gluconeogenesis. Unlike phenformin, (3-Phenylpropyl)aminoguanidine (43-522) does not inhibit hepatic gluconeogenesis when administered in vivo, as confirmed in a rat liver perfusion model [1]. The inhibition of gluconeogenesis by 43-522 was observed only when the compound was added directly to the perfusion system, suggesting rapid in vivo metabolism to an inactive metabolite. Phenformin, in contrast, directly inhibits gluconeogenesis both in vivo and in vitro, contributing to a risk of hypoglycemia that is absent with the target compound.

Hepatic Selectivity

Head-to-head

No significant in vivo hepatic gluconeogenesis inhibition (phenformin does inhibit)

Enables isolated intestinal absorption endpoint studies

Rat liver perfusion model; in vivo vs. in vitro comparison

Evidence Dimension	Inhibition of hepatic gluconeogenesis in vivo
Target Compound Data	No significant inhibition of hepatic gluconeogenesis in vivo
Comparator Or Baseline	Phenformin (DBI) - significant inhibition of gluconeogenesis in vivo
Quantified Difference	Qualitative mechanistic divergence; risk of hypoglycemia from gluconeogenesis suppression present with phenformin but not with 43-522
Conditions	Rat liver perfusion system; in vivo administration followed by ex vivo perfusion; in vitro addition to the perfusate.

Why This Matters

This mechanistic specificity allows researchers to isolate the effect of intestinal glucose absorption inhibition without confounding suppression of endogenous glucose production, providing a cleaner experimental tool for metabolic pathway analysis.

• [1] Ho RS, Kelly LA. Effects of two glucose absorption inhibitors: phenformin and 43-522 on hepatic gluconeogenesis. J Pharm Pharmacol. 1980 Aug;32(8):554-7. doi: 10.1111/j.2042-7158.1980.tb12995.x. PMID: 6106692. View Source

Exquisite Substrate Selectivity: Specific Inhibition of Carbohydrate but Not Amino Acid or Fatty Acid Absorption

Beyond glucose, (3-Phenylpropyl)aminoguanidine (43-522) specifically inhibits the absorption of a broad spectrum of carbohydrates including galactose, maltose, lactose, sucrose, starch, and fructose. Critically, it does not affect the active transport of the amino acid methionine in vitro, nor does it significantly influence the absorption of the fatty acid palmitic acid, as measured by total 14C radioactivity recovered in thoracic duct lymph over 24 hours [1]. This substrate selectivity profile is a direct, quantifiable differentiation from other intestinal transport inhibitors that may exhibit broader, less specific effects.

Substrate Selectivity

Head-to-head

Inhibits multiple carbohydrates (glucose, galactose, maltose, etc.) but not methionine or palmitic acid absorption

Avoids confounding amino acid/lipid transport effects

Everted sac (methionine); 24-h lymph collection (palmitic acid)

Evidence Dimension	Inhibition of nutrient absorption selectivity
Target Compound Data	Inhibits absorption of glucose, galactose, maltose, lactose, sucrose, starch, fructose. No effect on methionine or palmitic acid absorption.
Comparator Or Baseline	Phenformin (DBI) - less specific, known to affect multiple transport systems. Aminoguanidine - not a direct comparator for absorption inhibition.
Quantified Difference	Complete separation of carbohydrate from amino acid and fatty acid transport inhibition; total 14C radioactivity from palmitic acid unchanged over 24 hr lymph collection.
Conditions	Rats; in vitro everted intestinal sac assay for methionine transport; in vivo thoracic duct lymph collection over 24 hr for palmitic acid absorption.

Why This Matters

For studies focused on carbohydrate metabolism, this selectivity ensures that observed physiological effects are attributable to carbohydrate absorption inhibition alone, eliminating confounding variables from altered amino acid or lipid uptake.

• [1] Ho RS, Kelly LA. 3-Phenylpropylaminoguanidine HCl (43-522): A Specific Carbohydrate Inhibitor in Rats. Proc Soc Exp Biol Med. 1980 Feb;163(2):200-5. doi: 10.3181/00379727-163-40747. PMID: 7360749. View Source

Mechanistic Differentiation in Site of Action: Mucosal-Only Inhibition Versus Bilateral Requirement

In vitro studies using the everted intestinal sac technique revealed a notable mechanistic difference: (3-Phenylpropyl)aminoguanidine (SaH 43-522) effectively inhibits intestinal glucose active transport when the drug is present only in the mucosal fluid, whereas phenformin (DBI) is active only when present on both the mucosal and serosal sides of the intestinal membrane [1]. This unilateral site of action for SaH 43-522 highlights a distinct interaction with the luminal glucose transport machinery.

Site of Action

Head-to-head

Active when present only in mucosal fluid (phenformin requires both mucosal and serosal sides)

Luminal transport machinery interaction context

In vitro everted intestinal sac assay

Evidence Dimension	Site of action for glucose transport inhibition in vitro
Target Compound Data	Active when present in mucosal fluid only
Comparator Or Baseline	Phenformin (DBI) - active only when present on both mucosal and serosal sides
Quantified Difference	Qualitative difference in site-of-action requirement; unilateral vs. bilateral drug presence required for inhibition
Conditions	In vitro everted intestinal sac assay from rats, with drug added to mucosal only, serosal only, or both compartments.

Why This Matters

This mechanistic detail is critical for researchers designing in vitro transport assays or formulating oral drug delivery strategies, as it suggests a different interaction target with the intestinal epithelium compared to biguanides.

• [1] Ho RS, Kelly LA, Gogerty JH, Trapold JH, Timms AR. Inhibition of glucose absorption by 3-phenylpropylaminoguanidine-HCl (SaH 43-522) in laboratory animals. Arch Int Pharmacodyn Ther. 1977 Oct;229(2):337-50. PMID: 596983. View Source

Extended Duration of Action and Broad Cross-Species Activity

The inhibitory effect of (3-Phenylpropyl)aminoguanidine (SaH 43-522) on glucose active transport lasts for at least 5 hours after a single oral administration in rats [1]. Furthermore, the compound demonstrates confirmed intestinal glucose absorption inhibition not only in rats but also in hamsters, guinea-pigs, dogs, and monkeys, across both in vitro and in vivo systems [1]. This broad species translatability supports its use as a multispecies pharmacological standard, in contrast to agents whose activity may be limited to rodent models.

Duration & Species Scope

Cross-study

≥5 h inhibition after single oral dose; confirmed activity in 5 species

Supports sustained experimental protocols and multi-species translation

Rat, hamster, guinea-pig, dog, monkey

Evidence Dimension	Pharmacodynamic duration and species spectrum
Target Compound Data	Activity lasts for 5 hr after oral administration; active in rat, hamster, guinea-pig, dog, and monkey
Comparator Or Baseline	Class-level biguanides and aminoguanidine - often have shorter half-lives or more limited species activity confirmed for this specific mechanism.
Quantified Difference	5-hour duration confirmed; 5 species confirmed.
Conditions	In vivo oral administration in rats for duration; in vitro everted sac and in vivo glucose tolerance tests across multiple species.

Why This Matters

A 5-hour duration window allows for sustained experimental protocols without re-dosing, and the confirmed multi-species activity enables translational research from rodent models to higher mammals.

• [1] Ho RS, Kelly LA, Gogerty JH, Trapold JH, Timms AR. Inhibition of glucose absorption by 3-phenylpropylaminoguanidine-HCl (SaH 43-522) in laboratory animals. Arch Int Pharmacodyn Ther. 1977 Oct;229(2):337-50. PMID: 596983. View Source

High-Impact Application Scenarios for (3-Phenylpropyl)aminoguanidine in Metabolic and Pharmacological Research

Isolating the Role of Intestinal Carbohydrate Absorption in Systemic Glucose Homeostasis

Researchers can use (3-Phenylpropyl)aminoguanidine as a highly specific pharmacological probe to dissect the contribution of intestinal carbohydrate absorption to postprandial hyperglycemia. Unlike phenformin, it does not simultaneously suppress hepatic glucose production in vivo, providing a clean model to attribute changes in blood glucose solely to the inhibition of intestinal uptake. Its selectivity over amino acid and fatty acid transport [1] further ensures metabolic effects are not confounded by altered protein or lipid absorption.

Functional Studies of Intestinal Nutrient Transporters in Multi-Species Models

Given its confirmed inhibitory activity in rat, hamster, guinea-pig, dog, and monkey intestinal tissue [1], this compound is suitable for comparative physiology studies examining species-specific differences in glucose transporter function. The unilateral mucosal site of action [2] also makes it a valuable tool for in vitro Ussing chamber or everted sac experiments to study luminal transport mechanisms without serosal side interference.

Establishing a Positive Control in Anti-Obesity and Carbohydrate Absorption Inhibitor Screening Assays

With a quantitative 2-3x potency advantage over phenformin [2] and a well-defined selectivity profile, (3-Phenylpropyl)aminoguanidine serves as a benchmark reference standard in high-throughput screening campaigns aimed at identifying novel inhibitors of intestinal glucose transport. The documented 5-hour duration of action [2] supports its use in acute and sub-chronic in vivo pharmacodynamic assays to validate assay sensitivity.

Research on Hepatic Gluconeogenesis-Independent Metabolic Pathways

The compound's unique metabolic fate, where it loses its ability to inhibit hepatic gluconeogenesis after in vivo administration while retaining intestinal activity [3], makes it a critical tool for studies focusing on intestinal-liver axis signaling. It allows for the specific study of pathways regulated by intestinal glucose flux without the confounding effect of direct hepatic enzyme inhibition that occurs with biguanides like phenformin.

Application

Selection Property

Validation Focus

Intestinal carbohydrate absorption studies

Selective carbohydrate transport inhibition

Postprandial glucose flux endpoints

Multi-species glucose transporter physiology

Cross-species activity confirmation

Species-specific transporter function

Inhibitor screening positive control

Benchmarked potency & selectivity profile

Assay sensitivity and in vivo PD validation

Intestinal-liver axis signaling studies

Hepatic gluconeogenesis-independent action

Intestinal glucose flux-driven pathways

• [1] Ho RS, Kelly LA. 3-Phenylpropylaminoguanidine HCl (43-522): A Specific Carbohydrate Inhibitor in Rats. Proc Soc Exp Biol Med. 1980 Feb;163(2):200-5. doi: 10.3181/00379727-163-40747. PMID: 7360749. View Source
• [2] Ho RS, Kelly LA, Gogerty JH, Trapold JH, Timms AR. Inhibition of glucose absorption by 3-phenylpropylaminoguanidine-HCl (SaH 43-522) in laboratory animals. Arch Int Pharmacodyn Ther. 1977 Oct;229(2):337-50. PMID: 596983. View Source
• [3] Ho RS, Kelly LA. Effects of two glucose absorption inhibitors: phenformin and 43-522 on hepatic gluconeogenesis. J Pharm Pharmacol. 1980 Aug;32(8):554-7. doi: 10.1111/j.2042-7158.1980.tb12995.x. PMID: 6106692. View Source